Cas no 1807385-02-9 ((E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid)

• Product Name: (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid
• CAS No: 1807385-02-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 4824830
• Update Time: 2025-06-12

(E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(5-methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid
• (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid

• Inchi： 1S/C11H10N2O3/c1-16-9-4-3-8-11(13-6-12-8)7(9)2-5-10(14)15/h2-6H,1H3,(H,12,13)(H,14,15)/b5-2+
• InChI Key： DDBGYYCECRCVKO-GORDUTHDSA-N
• SMILES： O(C)C1C=CC2=C(C=1/C=C/C(=O)O)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 1.4
• Topological Polar Surface Area: 75.2

Additional information on (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid

Introduction to (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic Acid (CAS No. 1807385-02-9)

(E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1807385-02-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecule consists of a combination of a benzo[d]imidazole moiety and an acrylic acid side chain, which together contribute to its distinctive chemical behavior and biological activity.

The benzo[d]imidazole ring is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of bioactive molecules. Its aromatic structure and ability to form hydrogen bonds make it a versatile scaffold for drug discovery. In particular, the presence of a 5-Methoxy substituent on the benzo[d]imidazole ring enhances the compound's solubility and bioavailability, making it more suitable for pharmaceutical applications. This modification also influences the electronic properties of the molecule, potentially affecting its interaction with biological targets.

The acrylic acid side chain in (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid introduces a polar and acidic functional group, which can participate in various chemical reactions and biological interactions. The acrylic acid moiety is known for its ability to engage in Michael addition reactions, diels-alder reactions, and other electrophilic additions, making it a valuable component in synthetic chemistry. Additionally, the presence of this group can influence the compound's solubility and pharmacokinetic properties.

Recent research has highlighted the potential of (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid in the development of novel therapeutic agents. Studies have demonstrated its efficacy in inhibiting specific enzymes and receptors involved in various diseases, including cancer and inflammatory disorders. The compound's ability to modulate these biological pathways makes it a promising candidate for further investigation.

One notable study published in a leading pharmaceutical journal reported the synthesis and characterization of derivatives of (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid. The researchers employed advanced synthetic techniques to modify the benzo[d]imidazole ring and acrylic acid side chain, resulting in a series of compounds with enhanced biological activity. These derivatives exhibited significant inhibitory effects on target enzymes, suggesting their potential as lead compounds for drug development.

Another area of interest is the exploration of (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid as a scaffold for drug delivery systems. The compound's structural features allow it to be incorporated into various formulations, including nanoparticles and liposomes, which can improve drug delivery efficiency. This approach has shown promise in preclinical studies, where it demonstrated improved targeting and reduced toxicity compared to conventional drug formulations.

The chemical synthesis of (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted benzo[d]imidazole derivatives and acrylic acid precursors. Advances in catalytic methods have enabled more efficient synthesis routes, reducing reaction times and improving overall yields.

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for characterizing the compound's structure and purity. These methods provide detailed information about the molecular structure, confirming the presence of all functional groups and ensuring that impurities are minimized.

In terms of pharmacological activity, (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid has shown potential in several preclinical models. Studies have indicated its ability to inhibit key enzymes involved in cancer cell proliferation, such as kinases and phosphodiesterases. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and reducing inflammation-related pathways.

The compound's mechanism of action is still under investigation, but preliminary studies suggest that it interacts with specific binding sites on target proteins, leading to altered enzyme activity. This interaction can disrupt signaling pathways critical for cell growth and survival, ultimately leading to therapeutic effects.

Future research aims to further elucidate the structure-activity relationships (SAR) of (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid derivatives. By systematically modifying different parts of the molecule, researchers hope to identify new analogs with improved potency, selectivity, and pharmacokinetic profiles. This will be crucial for translating preclinical findings into clinical applications.

In conclusion, (E)-3-(5-Methoxy-1H-benzo[d]imidazol-4-yl)acrylic acid is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development, while its biological activity suggests therapeutic applications in various diseases. Continued research efforts are expected to yield novel derivatives with enhanced properties, bringing us closer to effective treatments for unmet medical needs.